Cas no 54013-22-8 (Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
• CAS No: 54013-22-8
• MF: C₈H₆F₃N₅
• MW: 229.161950588226
• CID: 1589208
• PubChem ID: 12368613
• Update Time: 2025-04-21

Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
• 2-(2H-tetrazol-5-yl)-5-(trifluoromethyl)aniline
• 54013-22-8
• SCHEMBL11357927
• 5-(2-amino-4-trifluoromethylphenyl)tetrazole
• DTXSID10494698

• Inchi： 1S/C8H6F3N5/c9-8(10,11)4-1-2-5(6(12)3-4)7-13-15-16-14-7/h1-3H,12H2,(H,13,14,15,16)
• InChI Key： OVUPYMOEYVNAIY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2N=NNN=2)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 229.05768
• Monoisotopic Mass: 229.05752970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48